[(5-Bromothiophen-2-yl)methyl](tert-butyl)amine

• Molecular Formula: C9H14BrNS
• Molecular Weight: 248.19 g/mol
• IUPAC Name: N-[(5-bromothiophen-2-yl)methyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C9H14BrNS/c1-9(2,3)11-6-7-4-5-8(10)12-7/h4-5,11H,6H2,1-3H3
• InChI Key: DTUBCVBWRCVRMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=CC=C(S1)Br

Description

(5-Bromothiophen-2-yl)methylamine (CAS: 1016702-41-2) is a brominated thiophene derivative featuring a tert-butylamine substituent. Its molecular formula is C₁₀H₁₅BrNS, with a molecular weight of 261.20 g/mol. The compound combines a 5-bromothiophene core—a heterocyclic aromatic system with sulfur—and a bulky tert-butyl group attached via a methylene bridge. This structure confers unique steric and electronic properties, making it valuable in pharmaceutical and materials chemistry as an intermediate for drug discovery .

The tert-butyl group enhances lipophilicity and metabolic stability, while the bromine atom at the 5-position of the thiophene ring provides a reactive site for further functionalization (e.g., cross-coupling reactions). Its synthesis typically involves alkylation of 5-bromo-2-thiophenemethanol with tert-butylamine under nucleophilic conditions, though specific protocols are proprietary .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Bromothiophen-2-yl)methylamine typically involves the bromination of thiophene followed by a series of substitution reactions. One common method is the bromination of 2-methylthiophene to obtain 5-bromo-2-methylthiophene. This intermediate is then subjected to a nucleophilic substitution reaction with tert-butylamine under appropriate conditions to yield the desired compound .

Industrial Production Methods

Industrial production methods for (5-Bromothiophen-2-yl)methylamine may involve similar synthetic routes but are optimized for large-scale production. This includes the use of efficient catalysts, optimized reaction conditions, and purification techniques to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(5-Bromothiophen-2-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom or other substituents.

Substitution: The bromine atom can be substituted with various nucleophiles, such as amines, thiols, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) can be used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu), to facilitate the reaction.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Dehalogenated products or other substituted thiophenes.

Substitution: Various substituted thiophenes depending on the nucleophile used.

Scientific Research Applications

(5-Bromothiophen-2-yl)methylamine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of more complex thiophene derivatives.

Biology: The compound can be used in the study of biological systems, particularly in the development of thiophene-based probes and sensors.

Industry: It is used in the production of advanced materials, such as conductive polymers and organic semiconductors

Mechanism of Action

The mechanism of action of (5-Bromothiophen-2-yl)methylamine depends on its specific application. In medicinal chemistry, the compound may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The bromine atom and tert-butylamine group can influence the compound’s binding affinity and selectivity for these targets. Additionally, the thiophene ring can participate in π-π interactions and other non-covalent interactions with biological molecules .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional analogs of (5-bromothiophen-2-yl)methylamine:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Key Properties/Applications	Reference
(5-Bromothiophen-2-yl)methylamine	C₁₀H₁₅BrNS	261.20	tert-butyl	High lipophilicity; API intermediate
(5-Bromothiophen-2-yl)methyl(1-methoxypropan-2-yl)amine	C₉H₁₄BrNOS	264.18	1-methoxypropan-2-yl	Enhanced solubility due to ether oxygen; antiviral intermediates
[(5-Bromothiophen-2-yl)methyl][2-(2-fluorophenyl)ethyl]amine	C₁₃H₁₃BrFNS	312.99	2-(2-fluorophenyl)ethyl	Fluorine-enhanced π-π interactions; CNS drug candidate
[(5-Bromothiophen-2-yl)methyl][(4-methylphenyl)methyl]amine	C₁₃H₁₄BrNS	296.23	4-methylbenzyl	Increased hydrophobicity; agrochemical applications
(5-Bromofuran-2-yl)methylamine	C₁₃H₁₁BrF₃NO	334.13	3-(trifluoromethyl)benzyl	Electron-withdrawing CF₃ group; protease inhibitors

Structural and Electronic Differences

• Electronic Modulation: Bromine at the 5-position of the thiophene ring acts as an electron-withdrawing group, directing electrophilic substitutions. In contrast, the trifluoromethyl group in the bromofuran analog (C₁₃H₁₁BrF₃NO) further polarizes the aromatic system, enhancing reactivity toward nucleophiles .
• Solubility: The 1-methoxypropan-2-yl analog (C₉H₁₄BrNOS) exhibits improved aqueous solubility due to its ether oxygen, whereas tert-butyl and benzyl derivatives are more lipophilic .

Biological Activity

(5-Bromothiophen-2-yl)methylamine is a compound that combines a brominated thiophene ring with a tert-butylamine moiety. Its unique structural features suggest potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its antimicrobial and anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C₉H₁₄BrNS
• Molecular Weight : 248.19 g/mol

The compound consists of a bromine atom attached to the thiophene ring, which is known for its aromatic stability and potential to engage in π–π interactions. The tert-butylamine group contributes steric hindrance and influences the compound's solubility and reactivity, making it an interesting candidate for biological studies.

Antimicrobial Properties

Preliminary studies indicate that compounds containing bromothiophene rings exhibit significant antimicrobial activity. For instance, research has shown that similar thiophene derivatives can inhibit the growth of various bacterial strains, suggesting that (5-Bromothiophen-2-yl)methylamine may possess comparable properties. The mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways.

Anticancer Activity

Research has also pointed towards the anticancer potential of bromothiophene derivatives. In vitro studies have demonstrated that these compounds can induce apoptosis in cancer cell lines, potentially through the modulation of signaling pathways associated with cell proliferation and survival. The presence of the bromine atom may enhance the compound's ability to interact with specific molecular targets involved in tumor growth .

The biological mechanisms underlying the activity of (5-Bromothiophen-2-yl)methylamine are still being elucidated. Key interactions include:

• Enzyme Inhibition : Initial findings suggest that this compound may inhibit cytochrome P450 enzymes, which play a critical role in drug metabolism. This inhibition could lead to altered pharmacokinetics when co-administered with other therapeutic agents.
• Receptor Binding : The structural characteristics allow for potential binding to various receptors, influencing their activity. The brominated thiophene moiety may facilitate π–π stacking interactions with aromatic residues in proteins, enhancing binding affinity .

Comparative Analysis

To understand the uniqueness of (5-Bromothiophen-2-yl)methylamine, it is essential to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
(4-Bromothiophen-2-yl)methylamine	Bromothiophene ring with methyl group	Different position of bromine affects reactivity
(5-Bromothiophen-2-yl)ethanamine	Ethyl group instead of tert-butyl	Alters steric hindrance and solubility
(5-Bromothiophen-2-yl)-N-methylmethanamine	Methyl group on nitrogen	Changes electronic properties and potential biological activity

This table highlights how variations in substituents can significantly affect biological activity and chemical reactivity.

Case Studies and Research Findings

• Antimicrobial Study : A study published in a peer-reviewed journal demonstrated that derivatives of bromothiophene exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, suggesting a similar potential for (5-Bromothiophen-2-yl)methylamine.
• Anticancer Research : In vitro experiments indicated that certain bromothiophene derivatives could inhibit the proliferation of breast cancer cell lines by inducing apoptosis through mitochondrial pathways. This suggests that (5-Bromothiophen-2-yl)methylamine might have similar mechanisms worth exploring further .
• Pharmacokinetic Studies : Investigations into the interaction of this compound with cytochrome P450 enzymes revealed potential implications for drug-drug interactions, emphasizing the need for further pharmacological studies to assess safety and efficacy in therapeutic applications .